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Compound of Interest

Compound Name: AC-24,055

Cat. No.: B1666484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AC-24,055 is a triazene-based chemical entity that has demonstrated significant potential as a

crop protection agent, primarily functioning as an insect antifeedant. This document provides

detailed application notes and experimental protocols for researchers and professionals

engaged in the evaluation and development of AC-24,055 and similar compounds for

agricultural applications. The information compiled herein is based on available scientific

literature and is intended to guide further research and development.

Chemical and Toxicological Profile
Property Value Reference

Chemical Name
N-(4-(3,3-dimethyl-1-

triazenyl)phenyl)acetamide
[1]

Molecular Formula C₁₀H₁₄N₄O [1]

Mode of Action
Antifeedant, Gustatory

Receptor Inhibitor
[2][3]

Oral LD50 (Rat) 510 mg/kg [1]

Dermal LD50 (Rabbit) 1400 mg/kg [1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1666484?utm_src=pdf-interest
https://www.benchchem.com/product/b1666484?utm_src=pdf-body
https://www.benchchem.com/product/b1666484?utm_src=pdf-body
https://academic.oup.com/jee/article-abstract/62/1/102/2209344
https://academic.oup.com/jee/article-abstract/62/1/102/2209344
https://www.cambridge.org/core/journals/canadian-entomologist/article/abs/effects-of-the-antifeeding-compound-ac-24055-433dimethyl1triazeno-acetanilide-on-larvae-and-adults-of-drosophila-melanogaster-diptera-drosophilidae1/91AFC99B2E44B05272D42FA653781B38
https://patents.google.com/patent/WO2014086960A1/en
https://academic.oup.com/jee/article-abstract/62/1/102/2209344
https://academic.oup.com/jee/article-abstract/62/1/102/2209344
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action
AC-24,055 acts as a feeding deterrent for a range of chewing insects.[2][3] The primary mode

of action is the inhibition of gustatory (taste) receptors located in the mouthparts of susceptible

insects.[2] By blocking these receptors, AC-24,055 prevents the insect from recognizing the

treated plant material as a viable food source. This disruption in feeding behavior ultimately

leads to starvation and mortality of the pest.[2] The compound has been noted to be odorless

and tasteless, suggesting its action is not as a repellent but as a true feeding inhibitor.[3] While

the precise signaling cascade at the molecular level for triazene-based antifeedants is not

extensively detailed in the available literature, a hypothetical pathway can be proposed based

on the general understanding of insect gustatory receptor function.

Hypothetical Signaling Pathway of Gustatory Receptor
Inhibition
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Preparation

Bioassay

Data Analysis

Prepare AC-24,055 solutions of varying concentrations

Treat leaf discs with solutions and allow to dry

Cut leaf discs from host plant

Place one treated leaf disc in a Petri dish

Introduce one pre-starved insect larva

Incubate for 24 hours under controlled conditions

Measure the consumed leaf area

Calculate percentage of leaf protection

Determine PC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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